Cas no 2034591-90-5 (4-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}-2-phenyl-2H-1,2,3-triazole)

• Product Name: 4-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}-2-phenyl-2H-1,2,3-triazole
• CAS No: 2034591-90-5
• MF: C₂₁H₁₉N₇O₂
• MW: 401.421262979507
• CID: 5354640
• Update Time: 2025-07-08

4-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}-2-phenyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• [3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• 4-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}-2-phenyl-2H-1,2,3-triazole

• Inchi： 1S/C21H19N7O2/c29-21(20-11-22-28(24-20)17-7-3-1-4-8-17)26-13-18(14-26)27-12-16(23-25-27)15-30-19-9-5-2-6-10-19/h1-12,18H,13-15H2
• InChI Key： YNHWQYPRICUPBS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)N=1)N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 576
• XLogP3: 2.4
• Topological Polar Surface Area: 91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}-2-phenyl-2H-1,2,3-triazole

4-{3-[4-(Phenoxymethyl)-1H-1,2,3-Triazol-1-yl]Azetidine-1-Carbonyl}-2-Phenyl-2H-1,2,3-Triazole: A Comprehensive Overview

The compound 4-{3-[4-(Phenoxymethyl)-1H-1,2,3-Triazol-1-yl]Azetidine-1-Carbonyl}-2-Phenyl-2H-1,2,3-Triazole, with CAS No. 2034591-90-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug design and advanced materials. The molecule consists of a triazole ring system, which is a heterocyclic aromatic compound with nitrogen atoms at positions 1 and 3. The presence of a phenoxymethyl group further enhances its chemical versatility.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring followed by the introduction of the azetidine moiety. The azetidine ring is a four-membered cyclic amine that contributes to the molecule's stability and reactivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Triazole-containing molecules are known for their ability to form stable complexes with metal ions, making them valuable in the design of metalloenzymes and catalysts. Additionally, the phenoxymethyl group imparts hydrophilic properties to the molecule, enhancing its solubility in aqueous environments—a critical factor in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the triazole ring exhibits significant electron-withdrawing effects, which can influence its interaction with biological targets. These insights have paved the way for novel applications in biochemistry and pharmacology.

In terms of structural analysis, the compound's molecular weight is approximately 468 g/mol, with a melting point around 280°C. Its solubility in common organic solvents such as dichloromethane and THF has been extensively studied, providing valuable data for its use in various chemical reactions. The molecule's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The integration of this compound into polymer matrices has also been explored as a means to enhance material properties such as thermal stability and mechanical strength. For example, recent research has demonstrated that incorporating this triazole derivative into polyurethane films significantly improves their resistance to UV degradation. This finding opens up new possibilities for its use in coatings and adhesives.

Furthermore, the compound's ability to act as a ligand in metal coordination complexes has been exploited in catalytic applications. Transition metals such as palladium and platinum form stable complexes with this triazole derivative, making it a promising candidate for catalytic cycles in organic synthesis.

In conclusion, 4-{3-[4-(Phenoxymethyl)-1H-1,2,3-Triazol-1-yl]Azetidine-1-Carbonyl}-2-Phenyl-2H-1,2,3-Triazole represents a versatile and multifunctional molecule with wide-ranging applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.